Cas no 2386140-81-2 (2,5-Oxazoledicarboxylic acid, 2-methyl ester)
2,5-Oxazoledicarboxylic acid, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Oxazole-2,5-dicarboxylic acid 2-methyl ester
- 2-(Methoxycarbonyl)oxazole-5-carboxylic acid
- 2386140-81-2
- 2,5-Oxazoledicarboxylic acid, 2-methyl ester
-
- Inchi: 1S/C6H5NO5/c1-11-6(10)4-7-2-3(12-4)5(8)9/h2H,1H3,(H,8,9)
- InChI Key: QATOJVFKVPMMSW-UHFFFAOYSA-N
- SMILES: O1C(C(O)=O)=CN=C1C(OC)=O
Computed Properties
- Exact Mass: 171.01677226g/mol
- Monoisotopic Mass: 171.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- Density: 1.476±0.06 g/cm3(Predicted)
- Boiling Point: 345.7±34.0 °C(Predicted)
- pka: 1.96±0.10(Predicted)
2,5-Oxazoledicarboxylic acid, 2-methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1293956-500mg |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293956-1g |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 1g |
$2965 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293956-5g |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293956-250mg |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 250mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293956-500mg |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 500mg |
$1765 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293956-5g |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 5g |
$11115 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293956-1g |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 1g |
$2965 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293956-250mg |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 250mg |
$1115 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293956-1g |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 1g |
$2965 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1293956-250mg |
Oxazole-2,5-dicarboxylic acid 2-methyl ester |
2386140-81-2 | 95% | 250mg |
$1115 | 2025-03-01 |
2,5-Oxazoledicarboxylic acid, 2-methyl ester Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2,5-Oxazoledicarboxylic acid, 2-methyl ester
Comprehensive Overview of 2,5-Oxazoledicarboxylic acid, 2-methyl ester (CAS No. 2386140-81-2): Properties, Applications, and Industry Insights
The chemical compound 2,5-Oxazoledicarboxylic acid, 2-methyl ester (CAS No. 2386140-81-2) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. As a derivative of oxazole, this esterified dicarboxylic acid exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "oxazole derivatives synthesis", "ester functional group applications", and "CAS 2386140-81-2 supplier", reflecting its growing commercial relevance.
Structurally, 2,5-Oxazoledicarboxylic acid, 2-methyl ester features a five-membered oxazole ring with two carboxyl groups at positions 2 and 5, where the 2-position is esterified with a methyl group. This configuration contributes to its stability while allowing selective modifications—a property highly sought after in drug discovery. Current trends show increased interest in "green chemistry approaches for heterocyclic compounds" and "biodegradable ester-based materials", areas where this compound shows promise.
In pharmaceutical research, the compound's oxazole core aligns with the industry's focus on "privileged scaffolds for medicinal chemistry". Its ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly useful for designing kinase inhibitors and antimicrobial agents. Recent patent analyses reveal a surge in queries like "oxazole-containing FDA-approved drugs" and "ester prodrug strategies", indicating its potential in next-generation therapeutics.
The material science sector values 2,5-Oxazoledicarboxylic acid, 2-methyl ester for developing "high-performance polymers with heterocyclic moieties". Its dual functionality enables copolymerization with diamines or diols, yielding materials with enhanced thermal stability—a hot topic in searches for "sustainable alternatives to petroleum-based plastics". Manufacturers are particularly interested in its role in creating "self-healing coatings" and "conductive organic frameworks".
Analytical characterization of CAS No. 2386140-81-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Laboratory professionals often search for "oxazole derivative purification methods" and "methyl ester quantification protocols", underscoring the need for standardized analytical procedures. The compound's moderate polarity makes it suitable for reverse-phase chromatography, a frequently discussed technique in "small molecule separation challenges" forums.
From a regulatory perspective, 2,5-Oxazoledicarboxylic acid, 2-methyl ester falls under general chemical safety guidelines. However, the absence of hazardous classifications in major databases has led to increased queries about "REACH compliance for oxazole derivatives" and "ester compound biodegradability studies". Environmental concerns have driven research into its "aquatic toxicity profile" and "photodegradation pathways"—topics gaining traction in ecological chemistry circles.
The commercial landscape for this compound shows regional variations, with "CAS 2386140-81-2 price trends" and "custom synthesis of methyl oxazoledicarboxylates" being common search phrases among procurement specialists. Emerging markets demonstrate particular interest in "local production of fine chemical intermediates", reflecting shifts in global supply chain strategies. Quality specifications often focus on "residual solvent limits in ester compounds" and "oxazole isomer purity standards".
Future research directions likely include exploring the compound's role in "click chemistry applications" and "metal-organic framework design"—two areas generating substantial academic interest. The rise of "computational chemistry for heterocycle optimization" searches suggests increasing use of in silico methods to predict its reactivity. As sustainable chemistry gains momentum, queries about "enzymatic synthesis of oxazole esters" and "catalytic esterification innovations" may shape next-generation production methods.
2386140-81-2 (2,5-Oxazoledicarboxylic acid, 2-methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)